Tert-butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate

• IUPAC Name: tert-butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate
• InChI: InChI=1S/C14H22N2O2/c1-13(2,3)18-12(17)16-6-4-14(5-7-16)8-11(9-14)10-15/h11H,4-9H2,1-3H3
• InChI Key: RHQBJRGRDIJKGP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)CC(C2)C#N
• Molecular Formula: C14H22N2O2
• DSSTOX Substance ID: DTXSID00457671
• Molecular Weight: 250.34 g/mol
• CAS No.: 203662-66-2

Description

Tert-butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate is a useful research compound. Its molecular formula is C14H22N2O2 and its molecular weight is 250.34 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Tert-butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate and its derivatives are primarily involved in synthetic chemistry, serving as intermediate compounds in the synthesis of various chemical structures. For instance, Meyers et al. (2009) developed efficient synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, which is useful for selective derivations on azetidine and cyclobutane rings, offering access to compounds complementing piperidine ring systems (Meyers et al., 2009). Similarly, Moskalenko and Boev (2012) explored the reaction of tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate, demonstrating its potential in creating biologically active heterocyclic compounds (Moskalenko & Boev, 2012).

Application in NMR Spectroscopy

In the field of spectroscopy, this compound derivatives have been used in nuclear magnetic resonance (NMR) studies. Jakubowska et al. (2013) utilized NMR spectroscopy to determine the absolute configurations of certain compounds containing the tert-butyl group, contributing to the understanding of molecular structures (Jakubowska et al., 2013).

Role in Medicinal Chemistry

In medicinal chemistry, these compounds are often used as building blocks for more complex structures. López et al. (2020) described the synthesis of tert-butyl (S)-4-methyleneprolinate, which is used in the industrial synthesis of antiviral ledipasvir, highlighting the relevance of tert-butyl azaspiro derivatives in drug development (López et al., 2020).

Contributions to Organic Chemistry

In organic chemistry, these compounds contribute to the development of new synthetic methods and materials. For example, Gurry et al. (2015) described a synthesis method for 2-oxa-7-azaspiro[3.5]nonane, which is important for creating new spirocyclic compounds (Gurry et al., 2015).